Cas no 1192187-75-9 (3-Trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)

3-Trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole is a versatile boronic ester derivative, primarily employed as an intermediate in cross-coupling reactions such as Suzuki-Miyaura couplings. The trifluoromethyl group enhances its reactivity and stability, while the tetrahydropyran (oxan-2-yl) moiety provides steric protection, improving selectivity in synthetic applications. The pinacol boronate group ensures efficient transmetalation under mild conditions, making it valuable in pharmaceutical and agrochemical synthesis. Its well-defined structure and high purity facilitate precise functionalization of complex molecules, particularly in the development of fluorinated compounds. This compound is particularly useful for constructing heterocyclic frameworks with tailored electronic and steric properties.

3-Trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole structure

1192187-75-9 structure

Product Name:3-Trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole

CAS No:1192187-75-9

MF:C₁₅H₂₂BF₃N₂O₃

MW:346.152994632721

CID:5271935

PubChem ID:57914141

Update Time:2026-03-09

3-Trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- 1-(Tetrahydro-2h-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1h-pyrazole
- AT24563
- SB13517
- 1-(THP)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester
- 1H-Pyrazole, 1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-
- 1192187-75-9
- 1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyrazole
- MFCD21602039
- SCHEMBL10327099
- JHXFDRHFIZRGGF-UHFFFAOYSA-N
- 3-Trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- Inchi： 1S/C15H22BF3N2O3/c1-13(2)14(3,4)24-16(23-13)11-9-10(15(17,18)19)20-21(11)12-7-5-6-8-22-12/h9,12H,5-8H2,1-4H3
- InChI Key： JHXFDRHFIZRGGF-UHFFFAOYSA-N
- SMILES： FC(C1C=C(B2OC(C)(C)C(C)(C)O2)N(C2CCCCO2)N=1)(F)F

Computed Properties

Exact Mass: 346.1675572g/mol
Monoisotopic Mass: 346.1675572g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 459
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.5

3-Trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ0392-100MG	3-trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole	1192187-75-9	95%	100MG	￥ 1,313.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ0392-250MG	3-trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole	1192187-75-9	95%	250MG	￥ 2,098.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ0392-500MG	3-trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole	1192187-75-9	95%	500MG	￥ 3,498.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ0392-1G	3-trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole	1192187-75-9	95%	1g	￥ 5,247.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ0392-5G	3-trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole	1192187-75-9	95%	5g	￥ 15,741.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ0392-10G	3-trifluoromethyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole	1192187-75-9	95%	10g	￥ 26,235.00	2023-03-30
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01279750-250mg	1-(Tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole	1192187-75-9	98%	250mg	￥370.0	2023-04-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01279750-1g	1-(Tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole	1192187-75-9	98%	1g	￥1000.0	2023-04-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01279750-5g	1-(Tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole	1192187-75-9	98%	5g	￥3500.0	2023-04-05
1PlusChem	1P01V8IG-250mg	1-(Tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole	1192187-75-9	98%	250mg	$38.00	2023-12-26